Cas no 6195-62-6 (1,3-Dioxane-4-carboxaldehyde, 5-hydroxy-2-phenyl-)
6195-62-6 structure
Product Name:1,3-Dioxane-4-carboxaldehyde, 5-hydroxy-2-phenyl-
CAS No:6195-62-6
MF:C11H12O4
MW:208.210583686829
CID:462531
PubChem ID:9815669
Update Time:2025-04-19
1,3-Dioxane-4-carboxaldehyde, 5-hydroxy-2-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Dioxane-4-carboxaldehyde, 5-hydroxy-2-phenyl-
- 5-hydroxy-2-phenyl-1,3-dioxane-4-carbaldehyde
- 6195-62-6
- DTXSID40431177
- SCHEMBL13080876
- 2,4-o-benzylidene-d-threose
-
- Inchi: 1S/C11H12O4/c12-6-10-9(13)7-14-11(15-10)8-4-2-1-3-5-8/h1-6,9-11,13H,7H2
- InChI Key: WGXOIVORNNWRAD-UHFFFAOYSA-N
- SMILES: O1C(C2C=CC=CC=2)OCC(C1C=O)O
Computed Properties
- Exact Mass: 208.07356
- Monoisotopic Mass: 208.07355886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 55.8Ų
Experimental Properties
- PSA: 55.76
1,3-Dioxane-4-carboxaldehyde, 5-hydroxy-2-phenyl- Related Literature
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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